N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide

• IUPAC Name: N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-pyrazol-1-ylpropanamide
• InChI: InChI=1S/C15H20N4O/c1-12-6-4-7-16-14(12)11-18(3)15(20)13(2)10-19-9-5-8-17-19/h4-9,13H,10-11H2,1-3H3
• InChI Key: COODFZAYONPBHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CN(C)C(=O)C(C)CN2C=CC=N2
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrazole-based compound that has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects
N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have effects on the central nervous system, including sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide. One direction is to further investigate its mechanism of action and identify potential targets for therapeutic applications. Another direction is to explore its potential applications in drug discovery and development. Additionally, more studies are needed to evaluate its safety and efficacy in various animal models and clinical trials.

Synthesis Methods

The synthesis of N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide has been achieved using different methods. One of the most common methods involves the reaction of 3-(1H-pyrazol-1-yl)propanoic acid with 3-methylpyridine-2-carbaldehyde in the presence of dimethylamine and acetic anhydride. The product obtained is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N,2-dimethyl-N-[(3-methylpyridin-2-yl)methyl]-3-(1H-pyrazol-1-yl)propanamide has been extensively studied for its potential applications in scientific research. It has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.